BENGHE Methodological & Application

Check Availability & Pricing

Best Practices for the Long-Term Storage of MK-
2461

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MK-2461

Cat. No.: B612127

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

The proper long-term storage of chemical compounds is critical to ensure their stability,
integrity, and performance in research and development. This document provides detailed
application notes and protocols for the long-term storage of compounds referred to as MK-
2461. It is crucial to note that the designation "MK-2461" has been associated with two distinct
molecules in scientific literature and commercial databases: a c-Met inhibitor and the antiviral
agent Tecovirimat. This guide addresses both, emphasizing the importance of verifying the
compound's identity via its CAS number.

Compound Identification:
e MK-2461 (c-Met Inhibitor): An inhibitor of the c-Met receptor tyrosine kinase.
o CAS Number: 917879-39-1[1][2]

e Tecovirimat (also known as TPOXX®, formerly ST-246): An antiviral agent effective against
orthopoxviruses. While sometimes referred to by early internal development codes, it is best
identified by its approved name or specific CAS numbers.

o CAS Number: 869572-92-9[3]
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o CAS Number (Monohydrate): 1162664-19-8[4]

These application notes provide best practices applicable to both compounds, with specific

recommendations detailed in the subsequent sections.

Data Presentation: Storage Conditions and Stability

The following tables summarize the recommended long-term storage conditions and known
stability data for both the c-Met inhibitor MK-2461 and Tecovirimat.

Table 1: Long-Term Storage Recommendations for Solid (Powder) Form

Compound
Name

CAS
Number

Form

Recommen

ded Storage
Temperatur

e

Reported
Stability/Sh
elf Life

Additional
Notes

MK-2461 (c-
Met Inhibitor)

917879-39-1

Crystalline
solid[2]

-20°C[1][2]

= 4 years[2]

Shipped at
room
temperature
in the
continental
us[2].

Tecovirimat

869572-92-9

White to

beige powder

-10 to -25°C

5 years (for
capsule

formulation)

[5]

A non-
hygroscopic
white
crystalline
solid[4].
Classified as
a combustible

solid.

Table 2: Solubility and Stock Solution Storage
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Compound
Name

Solvent

Solubility

Recommended
Stock Solution

Storage
Protocol

Storage

Aliquot to avoid

repeated freeze-
thaw cycles[1][6].
Use fresh DMSO

as moisture can

MK-2461 (c-Met
Inhibitor)

> 24.8 mg/mL][6],
30 mg/mL[2]

DMSO -20°C[1]

reduce
solubility[1].

Aliquot into

single-use

. 2 mg/mL (clear )

Tecovirimat DMSO ] -20°C or -80°C volumes. Avoid
solution)

multiple freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions for Long-
Term Storage

This protocol outlines the steps for preparing a concentrated stock solution of MK-2461 (either
compound) for long-term storage.

Materials:

e MK-2461 compound (powder form)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

-20°C or -80°C freezer

Procedure:

Pre-weighing Preparation: Allow the vial containing the MK-2461 powder to equilibrate to
room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge
tube or directly into the storage vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (refer to Table 2 for solubility data).

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a short period) may be applied if
necessary, but check for any temperature sensitivity of the specific compound.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, cryo-compatible
tubes. The volume of each aliquot should be appropriate for a single experiment to minimize
waste and prevent the need for thawing the entire stock.

Labeling: Clearly label each aliquot with the compound name, CAS number, concentration,
solvent, and date of preparation.

Storage: Immediately place the aliquots in a -20°C or -80°C freezer. For optimal long-term
stability, -80°C is generally preferred for small molecule solutions.

Protocol 2: Stability Testing of MK-2461 Stock Solutions

This protocol provides a general framework for assessing the stability of a prepared stock

solution over time.

Materials:

Aliquots of the prepared MK-2461 stock solution
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Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Appropriate mobile phases and standards for the analytical method

-20°C and/or -80°C freezer

Controlled temperature chambers (optional, for accelerated stability studies)

Procedure:

Initial Analysis (T=0): Immediately after preparing the stock solution, thaw one aliquot and
analyze it using a validated analytical method (e.g., HPLC) to determine the initial
concentration and purity. This will serve as the baseline.

Sample Storage: Store the remaining aliquots under the desired long-term storage
conditions (e.g., -20°C and -80°C).

Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12, and 24 months), remove
one aliquot from each storage condition.

Sample Preparation and Analysis: Thaw the aliquot rapidly and prepare it for analysis
according to the established analytical method. Analyze the sample to determine the
concentration and purity.

Data Comparison: Compare the results from each time point to the initial (T=0) data. A
significant decrease in concentration or the appearance of degradation peaks indicates
instability under the tested storage conditions. Forced degradation studies have shown that
Tecovirimat can degrade under acidic and basic conditions[7].

Freeze-Thaw Cycle Stability: To assess stability against freeze-thaw cycles, subject a
separate set of aliquots to a defined number of cycles (e.g., 1, 3, 5 cycles). A cycle consists
of freezing the sample at the storage temperature for at least 24 hours, followed by thawing
at room temperature. Analyze the samples after the designated cycles and compare the
results to the T=0 data.

Mandatory Visualizations
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Logical Workflow for MK-2461 Storage
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Figure 1. Decision Workflow for Long-Term Storage of MK-2461
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Caption: Decision workflow for handling and storing MK-2461.

Experimental Workflow for Stock Solution Preparation
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Figure 2. Protocol for Stock Solution Preparation
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Caption: Workflow for preparing MK-2461 stock solutions.
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Figure 3. Workflow for Stability Assessment

Click to download full resolution via product page

Caption: Logical flow for assessing long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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